1-(5-Butyl-pyridin-2-yl)-ethanone

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 1-(5-butylpyridin-2-yl)ethanone
• InChI: InChI=1S/C11H15NO/c1-3-4-5-10-6-7-11(9(2)13)12-8-10/h6-8H,3-5H2,1-2H3
• InChI Key: QSDCCOXLGMMCHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CN=C(C=C1)C(=O)C

Description

1-(5-Butyl-pyridin-2-yl)-ethanone is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

MeMgBr (1.98 ml, 5.94 mmol) was added to a solution of 5-butyl-pyridine-2-carboxylic acid methoxy-methyl-amide (I-2A-38a; 880 mg, 3.96 mmol) in THF (10 ml) at 0° C. The reaction mixture was allowed to warm to room temperature and was stirred for 1.5 h, quenched with saturated aqueous NH4Cl (1 ml), and saturated aqueous NaCl. The aqueous THF solution was extracted with EtOAc (2×), and the combined organic extracts were washed with saturated aqueous NaCl, dried, and concentrated under vacuum to yield the product I-2A-38b as an oil (680 mg): APcl MS 178.1 (M+1)+; 1H NMR (400 MHz, CDCl3) δ 8.47 (d, 1H, J=1.6 Hz), 7.95 (d, 1H, J=8.3 Hz), 7.60 (dd, 1H, J=1.6, 8.3 Hz), 2.69 (s, 3H), 2.67 (t, 2H, J=7.9 Hz), 1.65–1.56 (m, 2H), 1.40–1.30 (m, 2H), 0.92 (t, 3H, J=7.4 Hz).

Synthesis routes and methods II

Procedure details